2-(Dimethylamino)-4-methyl-5-aminopyridine 3HCl

• IUPAC Name: 2-N,2-N,4-trimethylpyridine-2,5-diamine
• InChI: InChI=1S/C8H13N3/c1-6-4-8(11(2)3)10-5-7(6)9/h4-5H,9H2,1-3H3
• InChI Key: CLKUJNKEPAYPRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1N)N(C)C
• Molecular Formula: C8H13N3
• Molecular Weight: 151.21 g/mol

Description

2-(Dimethylamino)-4-methyl-5-aminopyridine 3HCl is a useful research compound. Its molecular formula is C8H13N3 and its molecular weight is 151.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N,N,4-trimethyl-5-nitropyridin-2-amine (15.7 g, 86.6 mmol) in ethanol (200 ml) was added 10% palladium on carbon (50% wet, 1.57 g), and the mixture was purged with hydrogen and stirred under balloon pressure hydrogen at room temperature for 2 days. The catalyst was removed by filtration, and the filtrate was concentrated in vacuo to give the title compound as a brown solid (15.7 g), which was used next reaction without purification.